Cerium-140

• IUPAC Name: cerium-140
• InChI: InChI=1S/Ce/i1+0
• InChI Key: GWXLDORMOJMVQZ-IGMARMGPSA-N
• Canonical SMILES: [Ce]
• Isomeric SMILES: [140Ce]
• Molecular Formula: Ce
• DSSTOX Substance ID: DTXSID80931242
• Molecular Weight: 139.90545 g/mol
• CAS No.: 14191-73-2

Description

Cerium-140 is a stable, non-radioactive isotope of cerium with a natural abundance of 88.449% . It is provided as a high-purity metal or in the form of this compound Oxide (¹⁴⁰CeO₂) for specialized research applications . This isotope is critical in geochemistry and planetary science as a stable tracer. Research indicates that the ¹⁴²Ce/¹⁴⁰Ce ratio can undergo mass-dependent fractionation, particularly during low-temperature redox processes where Ce transitions between its +3 and +4 oxidation states; this makes this compound an essential tool for investigating paleo-redox conditions in marine environments and terrestrial geological history . In high-temperature magmatic processes, such as those forming mid-ocean ridge basalts (MORBs), Ce isotopes exhibit minimal fractionation, establishing a uniform baseline for the upper mantle and making this compound ideal for studying planetary formation and crust-mantle evolution . Furthermore, this compound is indispensable in the development of the La-Ce radiometric geochronometer . This product is intended For Research Use Only. It is not intended for diagnostic or therapeutic uses, nor for human or veterinary consumption.

Nuclear Structure and Spectroscopy of Cerium 140

Theoretical Nuclear Models for Cerium-140

The nuclear structure of this compound, with its 82 neutrons forming a closed shell, provides a valuable testing ground for various nuclear models. These models aim to describe the excited states and transition probabilities within the nucleus.

Quasiparticle-Phonon Model (QPM) Applications

The Quasiparticle-Phonon Model (QPM) is instrumental in describing the structure of complex nuclei like ¹⁴⁰Ce. uni-koeln.de This model considers the interactions between quasiparticles and phonons, which are collective excitations of the nucleus. uni-koeln.depnas.org In ¹⁴⁰Ce, the QPM has been applied to understand the nature of two-phonon states, particularly those arising from quadrupole-quadrupole and quadrupole-octupole multiplets. uni-koeln.de The interaction between quasiparticles and phonons is crucial for accurately describing the fragmentation and mixing of the low-lying electric dipole (E1) strength with the isovector giant dipole resonance (IVGDR). uni-koeln.de Studies have shown that a significant percentage of the QRPA phonon strength is found in the excited states of ¹⁴⁰Ce, highlighting the importance of these collective excitations in its nuclear structure. uni-koeln.de

Shell-Model Calculations for Excited States

Shell-model calculations are a cornerstone of nuclear theory, providing a microscopic description of nuclear structure based on the interactions between individual nucleons. For ¹⁴⁰Ce, which has a closed neutron shell (N=82) and protons outside the Z=50 shell, the low-energy structure is dominated by the occupancy of the π1g₇/₂ and π2d₅/₂ shell model configurations. mdpi.com

Systematic studies of the even-mass N=82 isotones, including ¹⁴⁰Ce, reveal structures consistent with seniority coupling. mdpi.com The v=2 structures in ¹⁴⁰Ce include those from the 1g₇/₂ orbital, with angular momenta J=2, 4, and 6, and those from the 1g₇/₂ - 2d₅/₂ configurations, with J=1, 2, 3, 4, 5, and 6. mdpi.com However, experimental g(2₁⁺) values for ¹⁴⁰Ce are lower than simple predictions, suggesting contributions from neutron excitations across the N=82 shell gap. mdpi.com

Recent large-scale shell-model calculations have become computationally feasible, allowing for more comprehensive predictions of excited states and transition probabilities in nuclei around ¹⁴⁰Ce. epj-conferences.orgwhiterose.ac.uk These calculations often employ effective nucleon-nucleon interactions derived from fundamental potentials. epj-conferences.org

Pseudo Spin-Orbit Coupling Scheme Analysis

The pseudo spin-orbit coupling scheme is a theoretical framework that has been applied to analyze the structure of nuclei like ¹⁴⁰Ce. researchgate.netresearchgate.net This scheme is particularly useful in regions of the nuclear chart where traditional shell model calculations become computationally intensive. In cerium, first-principle calculations have demonstrated that considering spin-orbit coupling is essential for understanding its electronic and thermodynamic properties, which can have implications for its nuclear structure. arxiv.org The spin-orbit interaction effectively reduces the degeneracy of the f-levels, which is a key factor in describing the behavior of cerium under different conditions. arxiv.org The pseudo-spin-orbital based approach allows for a unified study of both intra-orbital and inter-orbital excitations. arxiv.org

Experimental Investigations of Excited Nuclear States

Experimental studies are crucial for validating and refining theoretical models of nuclear structure. For ¹⁴⁰Ce, a variety of experimental techniques have been employed to probe its excited states.

Inelastic Scattering Studies

Inelastic scattering is a powerful technique for studying the excited states of nuclei. In this process, a projectile particle scatters off a target nucleus, transferring some of its energy to excite the nucleus. By analyzing the energy and angular distribution of the scattered particles and emitted gamma rays, information about the energy levels, spins, and parities of the excited states can be obtained.

Recent experiments have utilized inelastic scattering of ¹⁷O ions to investigate the high-lying states in ¹⁴⁰Ce, particularly the pygmy dipole resonance (PDR). researchgate.net These studies have measured the angular distributions of scattered ions and emitted gamma rays, allowing for the extraction of the isoscalar component of the identified 1⁻ pygmy states. researchgate.net The excitation of these states was found to be similar to that observed in reactions with an alpha particle probe. researchgate.net Inelastic electron scattering has also been used to identify and classify giant resonances in ¹⁴⁰Ce at various excitation energies. osti.gov

Deuteron (B1233211) Scattering: ¹⁴⁰Ce(d,p)¹⁴¹Ce Reactions

The ¹⁴⁰Ce(d,p)¹⁴¹Ce reaction, a deuteron stripping reaction, is a key tool for studying the single-particle neutron states in the daughter nucleus, ¹⁴¹Ce. osti.gov In this reaction, a deuteron interacts with a ¹⁴⁰Ce target, and a neutron is transferred to the target nucleus, forming ¹⁴¹Ce in an excited state, while a proton is emitted. osti.govresearchgate.net

A study conducted at an incident deuteron energy of 17 MeV utilized a high-resolution spectrograph to detect the emitted protons. osti.gov This allowed for the determination of l-transfer assignments and spectroscopic factors for numerous levels in ¹⁴¹Ce up to an excitation energy of 3.7 MeV. osti.gov The results indicated that despite the N=82 closed shell in ¹⁴⁰Ce, the neutron states in ¹⁴¹Ce are significantly fragmented, with spectroscopic strength for l=1 and 3 spread over a wide energy range. osti.gov The structure of the low-lying levels in ¹⁴¹Ce was found to be well-reproduced by unified model calculations. osti.gov this compound is also used for the production of the radioisotope Cerium-141, which has applications in medical research. webelements.com

Level (keV)	l-transfer	Spectroscopic Factor (S)
0	3	0.77
665	1	0.60
1098	1	0.04
1354	5	0.54
1492	1	0.02
1653	5	0.02
1810	1	0.12
1834	6	0.44
1944	(3)	(0.01)
2030	1	0.04
2077	3	0.11
2110	(6)	(0.02)
2176	1	0.02
2276	3	0.04
2307	1	0.15
2341	3	0.04
2380	1	0.14
2447	3	0.07
2463	(1)	(0.01)
2522	1	0.04
2548	3	0.17
2583	1	0.02
2634	3	0.02
2658	6	0.36
2697	3	0.05
2753	1	0.02
2781	3	0.03
2800	1	0.03
2855	1	0.03
2883	3	0.02
2900	1	0.03
2962	3	0.12
3010	1	0.02
3020	3	0.05
3040	1	0.02
3073	1	0.02
3130	3	0.02
3160	1	0.02
3180	1	0.02
3217	1	0.02
3260	1	0.02
3300	3	0.02
3350	3	0.02
3520	3	0.02
3600	3	0.02
3650	3	0.02
Table based on data from a study of the ¹⁴⁰Ce(d,p)¹⁴¹Ce reaction at 17 MeV. osti.gov

Proton Scattering: ¹⁴⁰Ce(p,p') and ¹⁴²Ce(p,t) Reactions

The structure of ¹⁴⁰Ce has been investigated through proton scattering reactions. Experiments using inelastic proton scattering, denoted as ¹⁴⁰Ce(p,p'), and two-neutron transfer reactions like ¹⁴²Ce(p,t), provide complementary information about the excited states of the ¹⁴⁰Ce nucleus.

In studies performed at a proton energy (Eₚ) of 30 MeV, the spectroscopy of ¹⁴⁰Ce was explored. fishersci.atamericanelements.com The ¹⁴⁰Ce(p,p') reaction, where a proton is inelastically scattered from a ¹⁴⁰Ce target, excites the collective levels of the nucleus. The ¹⁴²Ce(p,t) reaction, where an incident proton interacts with a ¹⁴²Ce target to produce a triton (B1239919) (a nucleus of one proton and two neutrons), effectively removes a neutron pair, populating states in the final ¹⁴⁰Ce nucleus. fishersci.atfishersci.be Analysis of the angular distributions of the scattered particles in these reactions allows for the determination of the properties of the excited states in ¹⁴⁰Ce. fishersci.atamericanelements.com

Table 1: Proton Scattering Reactions for Studying ¹⁴⁰Ce

Reaction	Incident Particle	Target Nucleus	Ejectile	Final Nucleus	Purpose
¹⁴⁰Ce(p,p')	Proton (p)	This compound	Proton (p')	This compound	Study of excited states via inelastic scattering. fishersci.be
¹⁴²Ce(p,t)	Proton (p)	Cerium-142	Triton (t)	This compound	Study of states populated by two-neutron removal. fishersci.atfishersci.be

Oxygen-17 Inelastic Scattering for Dipole Modes

To investigate electric dipole (E1) modes, particularly the Pygmy Dipole Resonance (PDR), inelastic scattering of heavy ions has been employed. An experiment utilizing an Oxygen-17 (¹⁷O) beam at an energy of 20 MeV/nucleon was conducted to excite the resonance modes in a ¹⁴⁰Ce target. nih.gov

The choice of the weakly bound ¹⁷O projectile (with a neutron separation energy of 4.1 MeV) is strategic. It helps to minimize the background of gamma rays (γ-rays) in the energy region of the PDR that would otherwise arise from the excitation of the projectile itself. Above its 4.1 MeV binding energy, the ¹⁷O projectile breaks up into ¹⁶O and a neutron, allowing the charged particle to be easily separated and identified. This method leverages a probe with an isospin close to zero, which is expected to primarily populate isoscalar states, but with a different sensitivity to the radial distribution of the transition strength compared to lighter probes like alpha particles. Analysis of the angular distribution of the emitted γ-rays helps to distinguish between dipole and quadrupole transitions, with preliminary results showing a significant dominance of E1 dipole transitions in the PDR energy region.

Photon Scattering Experiments and Dipole Excitations

Photon scattering, also known as Nuclear Resonance Fluorescence (NRF), is a powerful and model-independent tool for studying low-lying dipole excitations in nuclei below the particle separation energy. nih.govwikipedia.org High-resolution photon scattering experiments on ¹⁴⁰Ce have been performed to map the distribution of electric dipole (E1) strength. fishersci.beereztech.com These experiments reveal a resonance-like structure of E1 strength concentrated at excitation energies below 10 MeV. fishersci.beereztech.com This technique is crucial for identifying the properties of excited states, including their excitation energies, spins, decay widths, and transition probabilities. wikipedia.org

Pygmy Dipole Resonance (PDR) Characterization

A significant feature of the low-energy dipole response in ¹⁴⁰Ce is the Pygmy Dipole Resonance (PDR). fishersci.ie The PDR is understood as a vibrational mode in neutron-rich or medium-to-heavy mass nuclei, often described as the oscillation of a neutron skin against an isospin-symmetric proton-neutron core. fishersci.ie The first observation of the PDR was notably made in ¹⁴⁰Ce through an NRF measurement.

Research comparing results from photon scattering (γ,γ') with alpha inelastic scattering (α,α'γ) has provided deeper insight into the PDR's structure in ¹⁴⁰Ce. wikipedia.org These combined studies revealed a distinct splitting of the PDR into two separate components. wikipedia.org The lower-energy part, observed in both alpha and photon scattering, is consistent with an isoscalar mode (neutron-skin oscillation). In contrast, the higher-energy component of the PDR is not excited by the isoscalar alpha-particle probe, suggesting it has a different, likely more isovector, underlying structure. nih.govwikipedia.org

Nuclear Resonance Fluorescence (NRF) and Compton Polarimetry

The NRF technique involves exciting a nucleus with real photons and detecting the subsequent re-emitted γ-radiation. wikipedia.orgereztech.com The primary observables from NRF processes are the energies, intensities, and angular distributions of the fluorescent γ-rays. wikipedia.org These observables allow for the determination of key nuclear properties such as excitation energies, level widths, decay branching ratios, and spin quantum numbers. wikipedia.org

To unambiguously determine the parity of the excited states (i.e., to distinguish between electric and magnetic dipole transitions), the linear polarization of the scattered photons is measured. ereztech.com This is commonly achieved using a Compton polarimeter. This device exploits the fact that linearly polarized photons Compton scatter preferentially either parallel or perpendicular to their polarization plane. Despite challenges related to the relatively low analyzing power of Compton polarimeters, the technique is essential for definitive parity assignments in NRF experiments. ereztech.com

Neutron Scattering Properties and Angular Distributions

Neutron scattering is a fundamental tool for probing nuclear structure and reaction dynamics. For ¹⁴⁰Ce, which has a closed neutron shell (N=82), neutron scattering data is particularly important for nuclear models and applications. ereztech.comornl.gov The ¹⁴⁰Ce(n,γ)¹⁴¹Ce neutron capture cross section is of astrophysical importance for understanding the s-process of nucleosynthesis. ereztech.com

Recent high-resolution measurements of neutron transmission and capture on ¹⁴⁰Ce have been used to perform a detailed R-matrix analysis of its resolved resonance region up to 200 keV. ornl.gov This evaluation provides precise parameters for numerous neutron resonance levels. Inelastic neutron scattering experiments have also been performed, using a neutron beam to excite the ¹⁴⁰Ce nucleus and study the PDR, complementing the studies done with photon and charged-particle probes. fishersci.ie

Table 2: Selected Neutron Resonance Parameters for ¹⁴⁰Ce This table presents a small selection of evaluated resonance parameters from the full analysis.

Resonance Energy (keV)	Spin (J)	Total Radiative Width, Γγ (meV)	Neutron Width, Γn (eV)
3.6545	1	95.0	47.0
16.536	1	95.0	500.0
27.653	0	95.0	1100.0
30.563	1	95.0	148.0
47.931	1	95.0	380.0
63.483	0	95.0	2500.0
66.079	2	95.0	170.0
(Source: Adapted from R-matrix evaluation data by the Oak Ridge National Laboratory) ornl.gov

Compound and Element PubChem CIDs

Name	PubChem CID
Cerium	23974 fishersci.fi
Cerium(3+)	114853 nih.gov
Cerium Oxide (CeO₂)	73963 ereztech.comatamanchemicals.com
Cerium Nitrate (Ce(NO₃)₃)	24948 americanelements.com
Praseodymium	23942 americanelements.com
Praseodymium(III) sulfide (B99878) (Pr₂S₃)	166019 wikipedia.org
Praseodymium(III) iodate (B108269) (Pr(IO₃)₃)	21149368 wikipedia.org
Neodymium	23934 americanelements.comfishersci.befishersci.ca
Neodymium tungstate (B81510) (Nd₂(WO₄)₃)	44148797 wikipedia.org
Lanthanum	23926 americanelements.com
Lanthanum(III) ethoxide (C₆H₁₅LaO₃)	14274587 fishersci.ie
Lanthanum(III) bromide (LaBr₃)	83563 ereztech.com

Nuclear Reactions and Cross Section Measurements Involving Cerium 140

Neutron Capture Cross Section of 140Ce(n,γ)

The neutron capture cross-section of Cerium-140 (140Ce), which is the probability of a 140Ce nucleus capturing an incoming neutron, is a crucial parameter in understanding the slow neutron capture process (s-process) of nucleosynthesis. aps.org This process is responsible for the formation of about half of the elements heavier than iron in the universe. home.cern The 140Ce isotope, having a "magic number" of 82 neutrons, is particularly stable, resulting in a low neutron-capture cross-section. aps.org This low probability of neutron capture makes 140Ce a "bottleneck" in the s-process, significantly influencing its own abundance and that of heavier elements. europa.eumdpi.com

Discrepancies between the predicted and observed abundances of cerium in certain stars have motivated precise measurements of the 140Ce(n,γ) cross-section. aps.orgresearchgate.net Recent experiments have indicated that this cross-section may be significantly higher than previously thought, which would imply a lower predicted abundance of 140Ce and a faster progression of the s-process to heavier nuclei. aps.org

The Maxwellian-Averaged Cross Section (MACS) is a key value derived from the energy-dependent cross-section, representing the average cross-section over the stellar neutron energy spectrum at a given temperature. mdpi.com Accurate MACS values are essential inputs for stellar nucleosynthesis models. mdpi.com Recent measurements at the n_TOF facility at CERN have provided new data that has led to a re-evaluation of the MACS for 140Ce, showing values up to 40% higher than previously accepted. europa.euwhiterose.ac.uk

Table 1: Maxwellian-Averaged Cross Sections (MACS) for ¹⁴⁰Ce(n,γ) from n_TOF

Thermal Energy (keV)	n_TOF MACS (mb)	Ratio (n_TOF/KADoNiS0.3)
5	13.9 ± 0.7	1.40
10	9.7 ± 0.5	1.28
20	6.8 ± 0.3	1.13
25	6.0 ± 0.3	1.07
30	5.5 ± 0.3	1.04
40	4.7 ± 0.2	1.00
50	4.2 ± 0.2	0.98
60	3.8 ± 0.2	0.97
70	3.5 ± 0.2	0.97
80	3.3 ± 0.2	0.97
90	3.1 ± 0.2	0.97
100	2.9 ± 0.1	0.97

This table presents the Maxwellian-Averaged Cross Sections (MACS) for the ¹⁴⁰Ce(n,γ) reaction as measured at the n_TOF facility, along with the ratio to the previously accepted values from the KADoNiS0.3 database. whiterose.ac.uk

Experimental Methodologies for Measurement

Activation Method using Quasistellar Neutron Spectra

The activation method is a technique used to determine neutron capture cross-sections. aps.orgaps.org In this method, a sample is irradiated with neutrons, and the subsequent radioactivity of the product nuclei is measured. sympnp.org For the study of 140Ce, samples of natural cerium have been irradiated in a quasistellar neutron spectrum, which is designed to mimic the energy distribution of neutrons in stars. aps.orgaps.org

A common way to produce such a neutron spectrum is through the 7Li(p,n)7Be reaction, initiated by a proton beam. aps.orgarxiv.org The cross-section of 140Ce is then determined relative to a standard, well-known cross-section, such as that of gold (197Au). aps.orgarxiv.org This method has been employed to measure the stellar neutron capture cross-sections of stable cerium isotopes at a thermal energy of kT = 25 keV. aps.orgaps.org More recent experiments have used this technique with a quasi-Maxwellian neutron field at kT = 34.2 keV. arxiv.org

CERN's Neutron Time-of-Flight (n_TOF) Facility

The n_TOF (neutron time-of-flight) facility at CERN is a leading-edge research center for measuring neutron-induced reaction cross-sections. It utilizes a high-intensity proton beam from the Proton Synchrotron, which strikes a lead spallation target to produce a wide spectrum of neutrons. researchgate.net The energy of these neutrons is determined with high resolution by measuring their time of flight over a long flight path. infn.it

The n_TOF facility has been instrumental in performing accurate measurements of the 140Ce(n,γ) cross-section. europa.euresearchgate.netyork.ac.uk The high neutron flux, wide energy range, and excellent energy resolution of the facility are crucial for resolving the fine details of the cross-section, particularly the resonances in the keV energy region which are significant for stellar nucleosynthesis. infn.itinfn.it A recent measurement at n_TOF's Experimental Area 1 (EAR1), with a flight path of 185 meters, allowed for a high-precision determination of the 140Ce(n,γ) cross-section up to 65 keV. whiterose.ac.uk

Use of High-Purity this compound Samples

The accuracy of neutron capture cross-section measurements is highly dependent on the purity of the sample material. home.cern For the 140Ce(n,γ) reaction, experiments at the n_TOF facility have utilized highly enriched cerium oxide (CeO2) samples. researchgate.netyork.ac.uk One such sample was enriched to 99.4% in 140Ce, which significantly reduces the interference from other cerium isotopes. europa.euyork.ac.uk

The use of a sample with a large quantity of 140Ce and minimal contamination (e.g., only 0.6% of 142Ce) has been a key factor in achieving high-precision measurements. whiterose.ac.ukwhiterose.ac.uk This combination of a high-purity sample and the high energy resolution of the n_TOF facility has enabled a detailed analysis of the resonance structures in the cross-section. infn.itinfn.it

Liquid Scintillator Detector Systems

Liquid scintillator detectors are commonly used to detect the prompt gamma rays emitted following a neutron capture event. aps.orgosti.gov In measurements of the 140Ce(n,γ) cross-section, deuterated benzene (B151609) (C6D6) liquid scintillators are often employed. europa.euyork.ac.uk These detectors are favored for their low sensitivity to neutrons, which is a significant advantage in reducing background noise. researchgate.netyork.ac.uk

At the n_TOF facility, an experimental setup consisting of four C6D6 detectors was used for the 140Ce measurement. europa.euresearchgate.netyork.ac.uk The detectors are typically placed at a specific angle (e.g., 125°) relative to the neutron beam to minimize effects from the anisotropic emission of gamma rays. mdpi.comwhiterose.ac.uk The use of carbon fiber in the detector housing and supports further minimizes the background induced by scattered neutrons. whiterose.ac.ukinfn.it

Pulse-Height Weighting Technique for Gamma-Ray Spectra

In practice, for detectors like C6D6 scintillators, this proportionality is achieved by applying a weighting function to the recorded pulse-height spectra. mdpi.comepj-conferences.org This weighting function is determined through detailed Monte Carlo simulations of the entire experimental setup. mdpi.comwhiterose.ac.uk The PHWT has been extensively used in the analysis of 140Ce(n,γ) data from facilities like n_TOF. whiterose.ac.ukinfn.it

Discrepancies and Re-evaluations of Cross-Section Values

Significant discrepancies have been noted in the neutron capture cross-section values for this compound, prompting re-evaluations to reconcile experimental data with theoretical models. epj-conferences.orgaps.org The neutron capture cross-section of ¹⁴⁰Ce is of particular interest due to its role as a bottleneck in the s-process of nucleosynthesis. infn.ityork.ac.uk As a "neutron magic" nucleus with a complete neutron shell, ¹⁴⁰Ce has a low propensity for capturing additional neutrons, resulting in a small effective neutron cross-section. psi.chornl.gov However, astrophysical observations of certain stars reveal a higher abundance of ¹⁴⁰Ce than predicted by stellar models, a deviation not seen for neighboring elements. aps.orgpsi.ch This has led to suggestions that the discrepancy could be due to inaccuracies in the measured neutron cross-section of ¹⁴⁰Ce. psi.chresearchgate.net

Recent high-resolution measurements have been conducted to address these inconsistencies. One study reported a neutron-capture cross-section 40% higher than previous, less accurate experiments. aps.org Conversely, another recent experiment using a different technique found a value approximately 15% lower than previously measured. aps.orgarxiv.org These conflicting new measurements highlight the ongoing challenges in accurately determining this value. aps.org

Further complicating the matter are inconsistencies identified in evaluated nuclear data libraries. For instance, the ENDF/B-VIII.0 library showed significant inconsistencies in the reported resonance widths for ¹⁴²Ce in the 1-2 keV neutron energy range, which also affects analyses involving natural cerium. osti.gov Specifically, resonances at 1.15 and 1.68 keV were likely misidentified as large s-wave resonances instead of smaller p-wave resonances. epj-conferences.org Correcting these assignments led to significant improvements in the data analysis for that energy region. epj-conferences.org

The agreement between evaluated libraries and experimental data for the capture resonance integral has been described as "quite poor," with no clear explanation for the disparity. epj-conferences.org These discrepancies underscore the need for continued, precise measurements and rigorous re-evaluation of the nuclear data for this compound to resolve these outstanding issues in both nuclear physics and astrophysics. epj-conferences.orgaps.org

Resolved Resonance Region Evaluation and R-matrix Theory

To address the aforementioned discrepancies, detailed evaluations of the resolved resonance region (RRR) of this compound have been undertaken. osti.govresearchgate.net The Oak Ridge National Laboratory (ORNL) recently completed a comprehensive RRR evaluation for ¹⁴⁰Ce and ¹⁴²Ce, extending the upper energy limit for ¹⁴⁰Ce to 200 keV. ornl.govosti.gov This evaluation was motivated by the need for improved cerium cross-section data for applications in nuclear criticality safety, as cerium is present in chemical processing streams at facilities like the Hanford Plutonium Finishing Plant. osti.govresearchgate.net

The evaluation process utilizes the Reich-Moore approximation of the R-matrix theory, a robust framework for analyzing and fitting nuclear resonance data. osti.govresearchgate.net This theory is implemented in the SAMMY code system to analyze experimental data sets. osti.govresearchgate.net The new evaluations are based on recent high-resolution transmission and neutron capture measurements performed at the JRC-Geel Linear Accelerator facility (GELINA) on both natural cerium and highly enriched ¹⁴²Ce samples. osti.govresearchgate.net

A key aspect of this re-evaluation was the correction of major inconsistencies in existing data libraries. epj-conferences.org For example, a preliminary R-matrix analysis revealed issues with the ENDF/B-VIII.0 library's resonance parameters. osti.govresearchgate.net By fitting the new experimental data, an updated set of resonance parameters and their corresponding covariance information was derived. osti.govresearchgate.net This new set of parameters provides a more accurate fit to the experimental data compared to previous evaluations. epj-conferences.org

The use of R-matrix theory allows for a detailed parameterization of the resonance structures in the cross-section data. osti.gov The resulting high-fidelity cross-section and covariance data are crucial for improving the accuracy of calculations for self-shielding factors in nuclear criticality safety applications and for supporting continuous-energy radiation transport methodologies. osti.gov

Maxwellian Averaged Cross Sections (MACS)

The Maxwellian Averaged Cross Section (MACS) is a critical parameter, particularly for astrophysical studies, as it relates to the rates of neutron capture reactions in stars. epj-conferences.orgornl.gov The MACS for ¹⁴⁰Ce is influenced by resonances in the keV energy region. infn.it Due to its closed neutron shell, ¹⁴⁰Ce has a relatively small neutron capture cross-section, which makes it a key point in the s-process path. ornl.gov

Recent evaluations have focused on calculating the MACS for ¹⁴⁰Ce with higher accuracy. epj-conferences.org There have been notable disagreements between different evaluated libraries and experimental compilations like the Karlsruhe Astrophysical Database of Nucleosynthesis in Stars (KADoNiS). epj-conferences.org For instance, a new ORNL evaluation resulted in an increased MACS value compared to libraries like ENDF/B-VIII.0, JEFF-3.3, and JENDL-5, but it still did not align with the KADoNiS value. epj-conferences.org It's important to note that KADoNiS values were normalized using an older standard for the ¹⁹⁷Au cross-section, which may account for some of the difference. epj-conferences.org

One recent measurement at the n_TOF facility at CERN indicated that the MACS is higher than previously thought, which would mean ¹⁴⁰Ce is more easily overcome in the s-process, impacting the abundances of heavier nuclei. infn.it This result, however, exacerbates the discrepancy between theoretical models and observed stellar abundances of cerium. infn.itpsi.ch In contrast, another recent experiment reported a MACS value for ¹⁴⁰Ce that is about 15% smaller than most recent experimental values. arxiv.orgarxiv.org

These conflicting results highlight the ongoing uncertainty in the MACS for ¹⁴⁰Ce. aps.org The accurate determination of this value is essential for refining models of stellar nucleosynthesis and resolving the observed anomalies in cerium abundance. york.ac.ukpsi.ch

Other Nuclear Reactions and Decay Pathways Relevant to this compound

Production of this compound from Fission Products (e.g., ¹⁴⁰Ba and ¹⁴⁰La decay)

This compound is a significant secondary fission product, meaning it is formed from the radioactive decay of primary fission products. epj-conferences.org A prominent decay chain leading to the formation of stable ¹⁴⁰Ce begins with Barium-140 (¹⁴⁰Ba). epj-conferences.orgeu.com ¹⁴⁰Ba is a common fission product resulting from the fission of uranium-235 (B1209698) and plutonium-239. osti.govwikipedia.org

The decay pathway proceeds as follows:

Barium-140 (¹⁴⁰Ba) decays via beta emission with a half-life of approximately 12.8 days. eu.comun.org

This decay produces Lanthanum-140 (¹⁴⁰La) . eu.combnl.gov

Lanthanum-140 (¹⁴⁰La) is also radioactive and decays through beta minus emission to excited states of this compound. lnhb.fr It has a half-life of about 40.2 hours (approximately 1.67 days). eu.comwikipedia.org

The excited ¹⁴⁰Ce nuclei then de-excite to the stable ground state of This compound (¹⁴⁰Ce) . lnhb.frdiva-portal.org

This decay chain, particularly the transition from ¹⁴⁰Ba to ¹⁴⁰La and then to ¹⁴⁰Ce, is well-studied. The presence of ¹⁴⁰Ba and its daughter ¹⁴⁰La are indicators of fresh nuclear fission events. un.org Because of this production pathway, ¹⁴⁰Ce is likely to be found in spent nuclear fuel arrays. ornl.gov The entire process for ¹⁴⁰Ba to decay through ¹⁴⁰La to the stable ¹⁴⁰Ce takes roughly fifteen days, governed primarily by the longer half-life of ¹⁴⁰Ba. eu.com

Deuteron (B1233211) Breakup Pathways

Deuteron-induced reactions on cerium isotopes provide another avenue for nuclear transformations relevant to ¹⁴⁰Ce. Thick target deuteron breakup is utilized as a source of high-intensity, variable-energy neutrons. escholarship.orggithub.io When a deuteron beam strikes a thick target (like beryllium), a fraction of the deuterons break up, producing a forward-focused beam of neutrons. github.io These neutrons can then induce reactions in other materials.

Specifically for reactions involving cerium targets, studies have investigated various deuteron-induced reactions. For example, the ¹⁴⁰Ce(d,p)¹⁴¹Ce reaction has been studied to understand the production of ¹⁴¹Ce. researchgate.net Other reactions on cerium isotopes, such as (d,n), (d,2n), and (d,α), have also been measured. researchgate.net

While direct deuteron breakup on a ¹⁴⁰Ce target is a possible reaction, much of the recent research has focused on using the neutrons from deuteron breakup on a primary target to irradiate a secondary target. escholarship.orgberkeley.edu For instance, neutrons from deuteron breakup have been used to induce the (n,2n) reaction on ²²⁶Ra to produce ²²⁵Ra, a generator for the medical isotope ²²⁵Ac. escholarship.org This demonstrates the utility of deuteron breakup as a powerful neutron source for producing specific isotopes. github.io The energy and intensity of the neutron spectrum from deuteron breakup can be tuned by adjusting the incident deuteron beam energy, allowing for optimization of specific isotope production pathways. github.io

Astrophysical Nucleosynthesis and Galactic Chemical Evolution

Role of Cerium-140 in the Slow Neutron-Capture Process (s-process)

The s-process involves the gradual absorption of neutrons by atomic nuclei within stars, primarily in the late stages of their evolution, such as the Asymptotic Giant Branch (AGB) phase. researchgate.netepj-conferences.org The rate of this process is slow enough that unstable nuclei typically have time to undergo beta decay before capturing another neutron. aps.org

¹⁴⁰Ce(n,γ) as a Bottleneck in the s-process Reaction Flow

With its magic number of 82 neutrons, the ¹⁴⁰Ce nucleus exhibits a particularly low probability of capturing an additional neutron, a property quantified by its small neutron-capture cross section. aps.orgarxiv.org This characteristic makes ¹⁴⁰Ce a significant "bottleneck" in the s-process reaction flow. europa.eumdpi.cominfn.itnih.gov The reaction flow slows down at this point, influencing the abundances of not only cerium itself but also the heavier elements that are subsequently formed. infn.it The stability of ¹⁴⁰Ce means that it is less likely to be "destroyed" by neutron capture to form heavier isotopes, leading to its accumulation and contributing to the second s-process abundance peak around the neutron magic number N=82. infn.it

Implications of Updated Neutron Capture Cross Sections for s-process Models

The precise value of the neutron capture cross section of ¹⁴⁰Ce is a critical input for s-process models. researchgate.netmdpi.com Recent experiments, such as those conducted at the n_TOF facility at CERN, have provided new, more accurate measurements of this cross section. aps.orghome.cerneuropa.eu These studies have revealed that the Maxwellian Averaged Cross Section (MACS) for the ¹⁴⁰Ce(n,γ) reaction is significantly higher—by up to 40% in some energy ranges—than previously accepted values. home.cerneuropa.eu

This updated, larger cross section implies that ¹⁴⁰Ce captures neutrons more readily than previously thought. aps.org Consequently, stellar models incorporating this new data predict a lower abundance of ¹⁴⁰Ce, as more of it is converted into heavier nuclei. aps.orginfn.it This revision has a cascading effect, altering the predicted abundances of elements further along the s-process path. aps.orginfn.it The increased likelihood of overcoming the ¹⁴⁰Ce bottleneck leads to a more efficient production of heavier elements. infn.it One study indicated that these new cross sections could lead to a reduction of about 20% in the s-process contribution to the galactic cerium abundance. europa.eu

However, other recent measurements have yielded a MACS value for ¹⁴⁰Ce that is approximately 15% smaller than the most recent experimental values, highlighting the ongoing efforts and challenges in precisely determining these crucial nuclear data. researchgate.netarxiv.orgaps.org

Influence of s-process Branchings at ¹⁴¹Ce and ¹⁴²Pr

The s-process path near cerium is further complicated by branching points, where an unstable nucleus can either capture a neutron or undergo beta decay. The unstable isotopes ¹⁴¹Ce (with a half-life of 32.5 days) and ¹⁴²Pr are key branching points that influence the final abundance of isotopes like ¹⁴²Nd. arxiv.orgwhiterose.ac.ukresearchgate.net The competition between neutron capture and beta decay at these points is sensitive to the neutron density and temperature in the stellar environment. arxiv.org Accurate modeling of these branchings is essential for understanding the flow of nucleosynthesis in this region and for correctly predicting the abundances of the resulting elements. arxiv.orgresearchgate.net

The "Cerium Problem" in Stellar Abundances

Despite the generally successful predictions of s-process models for many heavy elements, a significant and persistent discrepancy exists for cerium, particularly in certain types of stars. aps.orgpsi.charxiv.org This "cerium problem" has become a focal point of research in stellar nucleosynthesis.

Discrepancies Between Predicted and Observed Abundances in Stars

Observations of certain low-mass, low-metallicity stars, particularly those in globular clusters like M22, have consistently revealed a higher abundance of cerium than predicted by standard s-process models. aps.orgresearchgate.netresearchgate.net This discrepancy can be as large as 30%. aps.org Intriguingly, the models that fail to reproduce the observed cerium abundance work well for neighboring elements such as barium, lanthanum, praseodymium, and neodymium. aps.orgresearchgate.net

The recent updates to the ¹⁴⁰Ce neutron capture cross section have, unexpectedly, exacerbated this problem. aps.org A higher cross section leads to a lower predicted abundance of ¹⁴⁰Ce, widening the gap between theory and observation by as much as 20%. aps.orghome.cern This suggests that the discrepancy is not due to inaccuracies in the nuclear data for the ¹⁴⁰Ce(n,γ) reaction alone and that other physical processes may be at play. researchgate.net

Potential Involvement of the Intermediate Neutron-Capture Process (i-process)

One potential solution to the cerium problem is the contribution of the intermediate neutron-capture process (i-process). aps.org The i-process is characterized by neutron densities that are intermediate between those of the s-process and the rapid neutron-capture process (r-process). epj-conferences.orgaanda.org Such conditions are thought to occur in specific astrophysical environments, such as when protons are ingested into the convective helium-burning shell of a star. researchgate.netepj-conferences.org

The i-process could provide an additional pathway for the production of cerium, potentially explaining the excess observed in some stars. aps.orgwhiterose.ac.uk The investigation of the i-process and its contribution to the abundances of cerium and other heavy elements is an active area of research, with the potential to significantly revise our understanding of stellar nucleosynthesis. researchgate.netaanda.org

Interactive Data Tables

Neutron Capture Cross Section Measurements for ¹⁴⁰Ce

Experimental Facility	Measured Value (Compared to Previous)	Implication for s-process	Reference
n_TOF (CERN)	Up to 40% higher	Lower predicted ¹⁴⁰Ce abundance, faster flow to heavier nuclei	aps.orgeuropa.eu
SARAF	≈15% smaller than recent values	Higher predicted ¹⁴⁰Ce abundance	researchgate.netarxiv.orgaps.org

Impact on Understanding Chemical Evolution of Galaxies

The study of this compound (¹⁴⁰Ce) provides critical insights into the chemical enrichment and evolution of galaxies like the Milky Way. As an element predominantly formed through the slow neutron-capture process (s-process), its abundance patterns across various stellar populations serve as a tracer for the history of nucleosynthesis by specific types of stars. psi.chaanda.org

Analysis of cerium abundances in different parts of the galaxy reveals important details about its chemical history. For instance, studies of open star clusters in the Galactic disk have established relationships between the abundance of cerium, the age of the stars, and their metallicity (the abundance of elements heavier than hydrogen and helium). osti.goviac.esarxiv.org Observations indicate that younger open clusters generally exhibit higher ratios of cerium to iron ([Ce/Fe]) than older clusters. osti.goviac.esarxiv.org This trend illustrates the timeline of galactic enrichment; s-process elements like cerium are produced and ejected into the interstellar medium by low-to-intermediate mass stars as they evolve through the asymptotic giant branch (AGB) phase. aanda.orgosti.gov This enrichment process occurs on gigayear timescales, later than the enrichment of alpha-elements (like Calcium) which are primarily produced by Type II supernovae. aanda.orgosti.gov This delayed contribution from AGB stars is a cornerstone of galactic chemical evolution models. aanda.org

However, ¹⁴⁰Ce also presents a significant challenge to current astrophysical models. There is a persistent discrepancy between the high abundance of cerium observed in certain stellar environments, such as globular clusters, and the amounts predicted by stellar nucleosynthesis theories. psi.chresearchgate.net ¹⁴⁰Ce is a "magic nucleus," meaning it has a complete neutron shell with 82 neutrons, which makes it particularly stable and gives it a low probability of capturing more neutrons. psi.chinfn.itwikipedia.orgaps.org This property makes it a "bottleneck" in the s-process reaction flow, and its final abundance is highly sensitive to the conditions within the star. researchgate.netinfn.iteuropa.eu

Table 1: Key Findings on this compound and Galactic Chemical Evolution

Finding	Implication for Galactic Chemical Evolution	Reference
Younger star clusters have higher [Ce/Fe] ratios than older ones.	Demonstrates the delayed enrichment of the galaxy with s-process elements from AGB stars over long timescales.	osti.goviac.esarxiv.org
Discrepancy exists between observed and predicted cerium abundances in globular clusters.	Challenges the completeness of current stellar nucleosynthesis and galactic chemical evolution models.	psi.chresearchgate.net
New measurements show a higher neutron capture cross-section for ¹⁴⁰Ce.	Worsens the abundance discrepancy and suggests a ~20% lower s-process contribution to galactic cerium than previously thought.	aps.orgeuropa.euhome.cernherts.ac.uk
The ¹⁴⁰Ce neutron capture reaction is a bottleneck in the s-process.	Makes the abundance of cerium a sensitive probe of the physical conditions (temperature, neutron density) inside s-process sites.	researchgate.netinfn.it

Astrophysical Site Identification for Cerium Nucleosynthesis

The primary astrophysical sites for the nucleosynthesis of this compound are the interiors of low-to-intermediate mass stars during their Asymptotic Giant Branch (AGB) phase. aanda.orgosti.goviac.es In this late stage of stellar evolution, the slow neutron-capture process, or s-process, is responsible for producing approximately half of the elements heavier than iron, including the vast majority of cerium. psi.chhome.cern this compound, which constitutes about 88.45% of all stable cerium, is a key product of this process. aanda.org

Within AGB stars, the s-process involves atomic nuclei capturing neutrons one by one. If a newly formed isotope is unstable, it typically undergoes beta decay before another neutron is captured. The ¹⁴⁰Ce nucleus, with its "magic" number of 82 neutrons, has a very low neutron capture cross-section, meaning it is less likely to absorb an additional neutron compared to its neighbors. psi.chwikipedia.orgaps.org This makes it a significant bottleneck in the s-process pathway, causing the element cerium to accumulate to a relatively high abundance. researchgate.netinfn.it The precise abundance of ¹⁴⁰Ce produced depends heavily on the physical conditions of the AGB star's interior, such as neutron density and temperature. cern.ch Therefore, stellar observations of cerium abundance serve as a crucial diagnostic tool for testing and refining models of AGB stars. infn.it

While the s-process in AGB stars is the dominant source, this compound can also be created through the rapid neutron-capture process (r-process). wikipedia.org The r-process occurs in much more explosive and neutron-rich environments, with binary neutron star mergers being a confirmed site. researchgate.netwikipedia.org In the r-process, a massive flood of neutrons is captured by nuclei in a very short time. However, models indicate that the r-process contribution to the total abundance of ¹⁴⁰Ce is minor compared to the s-process. aanda.orginfn.it Ejecta from neutron star mergers with certain properties may not produce substantial amounts of heavy lanthanides with atomic masses of 140 or greater. oup.com

The ongoing discrepancy between the observed and theoretically predicted abundances of cerium, especially in light of new nuclear data, underscores the challenges in precisely modeling these astrophysical sites. researchgate.nethome.cern Resolving this issue may require revising the models of stellar evolution for AGB stars or considering other, less understood nucleosynthesis pathways that could contribute to the galactic inventory of this compound. home.cern

Geochemical and Environmental Isotopic Fractionation of Cerium 140

Mass-Dependent Isotope Fractionation of Cerium Isotopes

Mass-dependent fractionation is a fundamental process that separates isotopes based on their mass differences. For cerium, this effect is most pronounced for the ¹³⁶Ce/¹⁴⁰Ce and ¹³⁸Ce/¹⁴⁰Ce isotope pairs due to the significant relative mass differences. researchgate.netgeochemical-journal.jp In contrast, the fractionation between ¹⁴²Ce and ¹⁴⁰Ce is influenced by an additional, competing factor known as the nuclear volume effect. researchgate.netgeochemical-journal.jp

Studies involving adsorption and precipitation have shown that cerium isotopes fractionate, with lighter isotopes generally being favored in the solid phase. researchgate.netgeochemicalperspectivesletters.org For instance, experiments have demonstrated that during the oxidative adsorption of cerium onto manganese oxides and the precipitation of Ce(IV) oxides, the resulting solid phases are enriched in lighter cerium isotopes relative to the aqueous Ce(III) solution. researchgate.net

First-principles electronic structure calculations have become a primary method for estimating equilibrium isotope fractionation of cerium in various minerals and aqueous species. jst.go.jpscilit.com These theoretical models are crucial because they can dissect the contributions of both mass-dependent fractionation and the nuclear volume effect. researchgate.netgeochemical-journal.jp The calculations are often performed using methods like Density Functional Theory with Projector Augmented Waves (DFT-PAW). jst.go.jp

These models predict the distribution of isotopes by calculating the ground-state relativistic electronic structures of different cerium-bearing compounds. jst.go.jp The results indicate that for isotope pairs like ¹³⁶Ce/¹⁴⁰Ce and ¹³⁸Ce/¹⁴⁰Ce, mass-dependent effects are the dominant driver of fractionation. researchgate.netgeochemical-journal.jp This is because the nuclear charge radii of ¹³⁶Ce, ¹³⁸Ce, and ¹⁴⁰Ce are very similar, minimizing the influence of the nuclear volume effect. researchgate.netgeochemical-journal.jp Theoretical models predict that at 25°C, mass-dependent effects will favor the heavier isotopes in Ce(IV)-bearing species by 0.1–1.0‰ for ¹³⁶Ce/¹⁴⁰Ce and ¹³⁸Ce/¹⁴⁰Ce. researchgate.netgeochemical-journal.jp

The nuclear volume effect, also known as the field shift effect, arises from differences in the size and shape of atomic nuclei. goldschmidt.info This effect is particularly significant for the ¹⁴²Ce/¹⁴⁰Ce isotope ratio because the ¹⁴²Ce nucleus has a notably larger nuclear charge radius compared to the other stable cerium isotopes. researchgate.netgeochemical-journal.jp

Crucially, the nuclear volume effect in cerium redox reactions acts in the opposite direction to mass-dependent fractionation. researchgate.netgeochemical-journal.jp While mass-dependent fractionation would typically enrich the heavier ¹⁴²Ce in the phase with stronger bonds (often the oxidized, solid phase), the nuclear volume effect favors the enrichment of ¹⁴²Ce in the reduced, aqueous Ce(III) species. researchgate.netjst.go.jp This opposition causes the net fractionation of ¹⁴²Ce/¹⁴⁰Ce to be significantly smaller than what would be expected from mass differences alone and can even lead to a reversal of the expected fractionation pattern. goldschmidt.infojst.go.jp At room temperature, the nuclear volume effect can counteract the mass-dependent effect by approximately 0.4‰ for the ¹⁴²Ce/¹⁴⁰Ce ratio in Ce³⁺ vs. Ce⁴⁺ systems. jst.go.jp The nuclear volume effect for isotope pairs not involving ¹⁴²Ce is considered to be smaller than 0.1‰. researchgate.netjst.go.jp

Several environmental and geochemical factors can influence the isotopic fractionation of cerium. These include the redox state of cerium, the ambient temperature, and the specific mineral matrix into which cerium is incorporated. researchgate.netgeochemical-journal.jpiu.edu

The oxidation state of cerium is a dominant control on its isotopic fractionation. goldschmidt.info Cerium is unique among the rare earth elements for its ability to exist in both the +3 and +4 oxidation states in natural environments. acs.orggeochemicalperspectivesletters.org The transition from soluble Ce(III) to the less soluble Ce(IV), which readily precipitates or adsorbs onto mineral surfaces like manganese and iron oxides, is a key driver of fractionation. geochemicalperspectivesletters.orgacs.org

During oxidation, the newly formed Ce(IV) phase becomes isotopically light, while the remaining dissolved Ce(III) becomes isotopically heavy. geochemicalperspectivesletters.orggeochemicalperspectivesletters.org Theoretical models predict that ¹⁴²Ce/¹⁴⁰Ce ratios will be lower in most Ce(IV)-bearing species compared to coexisting Ce(III) species. researchgate.netgeochemical-journal.jp This is because the nuclear volume effect, which favors ¹⁴²Ce in the Ce(III) state, often overrides the mass-dependent effect, especially at higher temperatures. goldschmidt.info Experimental studies confirm this, showing that the fractionation factor between aqueous and solid phases increases significantly during oxidative adsorption onto δ-MnO₂ compared to non-oxidative adsorption. researchgate.netgoldschmidt.info

Temperature plays a critical role in determining the relative importance of mass-dependent and nuclear volume effects. iu.edu Mass-dependent fractionation typically scales with the inverse square of the absolute temperature (1/T²), becoming less significant at higher temperatures. jst.go.jpiu.edu In contrast, the nuclear volume effect scales with the inverse of the absolute temperature (1/T). researchgate.netjst.go.jp

This difference in temperature dependence means that as temperature increases, the nuclear volume effect becomes progressively more dominant over mass-dependent fractionation. researchgate.netjst.go.jp For the ¹⁴²Ce/¹⁴⁰Ce ratio, the two opposing effects may nearly cancel each other out at typical Earth surface temperatures. goldschmidt.info However, at the higher temperatures characteristic of magmatic systems (e.g., 727°C), the nuclear volume effect prevails, leading to lower ¹⁴²Ce/¹⁴⁰Ce ratios in Ce(IV)-bearing phases like zircon relative to coexisting Ce(III) in a melt. researchgate.netgoldschmidt.info For ¹³⁶Ce/¹⁴⁰Ce and ¹³⁸Ce/¹⁴⁰Ce, where the nuclear volume effect is minimal, fractionation decreases with temperature as expected, with predicted fractionations of 0.01–0.1‰ at 727°C. researchgate.netgeochemical-journal.jp

The incorporation of cerium into mineral lattices, particularly through substitution for other elements, can significantly influence its isotopic composition. researchgate.netgeochemical-journal.jp A notable example is the substitution of cerium for zirconium (Zr) in minerals such as zircon (ZrSiO₄) and baddeleyite (ZrO₂). researchgate.netgeochemical-journal.jp

Theoretical models suggest that species with Ce:Zr substitution may exhibit anomalously high ¹⁴²Ce/¹⁴⁰Ce ratios at ambient to low-metamorphic temperatures. researchgate.netgeochemical-journal.jp This is attributed to higher effective force constants acting on the cerium atom when it occupies the smaller, more tightly fitting substitution site for zirconium. researchgate.netgeochemical-journal.jp This effect can be strong enough to counteract the typical trend where Ce(IV) species have lower ¹⁴²Ce/¹⁴⁰Ce. researchgate.net Similarly, the charge-coupled substitution of Ce(III) with phosphorus (P(V)) into zircon has also been linked to high ¹⁴²Ce/¹⁴⁰Ce ratios relative to other Ce(III) species. researchgate.netgeochemical-journal.jp In contrast, zircon in equilibrium with a typical silicate (B1173343) melt is predicted to be slightly enriched in the lighter ¹⁴⁰Ce isotope relative to the heavier cerium isotopes. researchgate.netscilit.com

Interactive Data Table: Predicted Cerium Isotope Fractionation

This table summarizes the predicted direction of cerium isotope fractionation based on controlling factors.

Factor	Isotope Pair	Predicted Effect	Temperature Dependence	Reference
Redox State	¹⁴²Ce/¹⁴⁰Ce	Lower ratio in Ce(IV) vs. Ce(III)	NVE dominates at high T	researchgate.net, goldschmidt.info
¹³⁸Ce/¹⁴⁰Ce	Lower ratio in Ce(IV) vs. Ce(III) (heavier isotopes favored in Ce(IV))	MDF dominates	researchgate.net, jst.go.jp
Temperature	All Pairs	Fractionation decreases as T increases	MDF ~1/T², NVE ~1/T	iu.edu, jst.go.jp
Ce:Zr Substitution	¹⁴²Ce/¹⁴⁰Ce	Higher ratio in minerals like zircon	Due to high force constants	researchgate.net, geochemical-journal.jp

NVE = Nuclear Volume Effect, MDF = Mass-Dependent Fractionation, T = Temperature

Factors Influencing Fractionation in Minerals and Aqueous Species

Role of Mn-Fe Oxyhydroxides in Fractionation

The geochemical cycling of cerium is intricately linked with the behavior of manganese (Mn) and iron (Fe) oxyhydroxides in aquatic environments. These minerals play a crucial role in the isotopic fractionation of cerium, particularly the stable isotope Cerium-140. Under oxidizing conditions, the trivalent cerium ion (Ce³⁺) is oxidized to the less soluble tetravalent state (Ce⁴⁺). geochemicalperspectivesletters.orggeochemicalperspectivesletters.org This process is significantly mediated by Mn and Fe oxyhydroxides. geochemicalperspectivesletters.org

Experimental studies have demonstrated that cerium isotopes are fractionated during precipitation and adsorption onto Mn-Fe oxyhydroxides, with the solid phase becoming enriched in the lighter isotopes, such as this compound. geochemicalperspectivesletters.orggeochemicalperspectivesletters.org This fractionation is a key factor in creating what is known as the "cerium anomaly," where cerium concentrations deviate from their neighboring rare earth elements (REEs). geochemicalperspectivesletters.orgmdpi.com Specifically, Mn-Fe oxyhydroxides are characterized by positive cerium anomalies due to the preferential uptake of cerium. geochemicalperspectivesletters.org This oxidative scavenging of Ce³⁺ and its conversion to Ce⁴⁺ on the surface of these minerals is a primary driver of cerium fractionation in natural waters. researchgate.net The chemical oxidation of cerium in seawater is believed to be predominantly controlled by the cycling of Mn and Fe through these oxyhydroxide phases. geochemicalperspectivesletters.orggeochemicalperspectivesletters.org

Applications of Cerium Isotope Ratios (e.g., δ¹⁴²Ce)

The measurement of cerium isotope ratios, often expressed using the delta notation δ¹⁴²Ce (which represents the variation in the ¹⁴²Ce/¹⁴⁰Ce ratio relative to a standard), has emerged as a powerful tool in various fields of earth and environmental sciences. geochemicalperspectivesletters.orgresearchgate.net

Tracing Redox Cycles and Paleo-Redox Proxies

The fractionation of cerium isotopes during redox-sensitive processes makes δ¹⁴²Ce a valuable proxy for reconstructing past and present redox conditions in environments like oceans. geochemicalperspectivesletters.orggoldschmidt.info Under oxic conditions, the oxidation of Ce³⁺ to Ce⁴⁺ leads to its removal from the water column and incorporation into sediments, resulting in a characteristic isotopic signature. geochemicalperspectivesletters.orggeochemicalperspectivesletters.org The covariation between the cerium anomaly (Ce/Ce*) and δ¹⁴²Ce in geological archives such as carbonates and ferromanganese nodules can indicate that the anomaly is indeed driven by redox reactions. geochemicalperspectivesletters.org For instance, a negative Ce anomaly in sediments, which is widely interpreted as a sign of oxic conditions, often correlates with a heavier Ce isotopic composition in the water column, consistent with the preferential removal of lighter isotopes during oxidation. geochemicalperspectivesletters.org This relationship allows scientists to trace the history of ocean oxygenation. goldschmidt.info

Distinction of Elemental Anomalies and Redox-Driven Processes

Cerium isotope ratios provide a means to distinguish between cerium anomalies caused by redox-driven processes and those arising from other non-redox phenomena. geochemicalperspectivesletters.orggeochemicalperspectivesletters.org While a cerium anomaly can be generated by processes not related to redox changes, the accompanying isotopic fractionation is a specific hallmark of Ce³⁺ to Ce⁴⁺ oxidation. geochemicalperspectivesletters.org By analyzing both the elemental anomaly and the stable isotopic composition, researchers can more confidently attribute the anomaly to oxidation reactions. geochemicalperspectivesletters.org This is crucial for accurately interpreting the geochemical record and understanding the underlying processes controlling elemental distributions in natural systems. geochemicalperspectivesletters.orggeochemicalperspectivesletters.org

Coupled La-Ce Chronology in Geological Studies

The combination of mass-dependent cerium isotope variations with the La-Ce geochronometer offers a powerful approach for studying the timing of redox events in Earth's history. geochemicalperspectivesletters.orggeochemicalperspectivesletters.org The long-lived radioactive isotope of lanthanum, ¹³⁸La, decays to ¹³⁸Ce. By analyzing the coupled La-Ce and Sm-Nd isotope systems in ancient rocks, geologists can date the fractionation of lanthanum from cerium. ifremer.frresearchgate.net This allows for the direct dating of cerium anomalies, providing exceptional insights into the timeline of early Earth oxygenation and other significant redox-related geological events. geochemicalperspectivesletters.orggeochemicalperspectivesletters.org

Potential for Tracing Engineered Nanomaterials in Environmental Systems

The increasing use of engineered nanomaterials, such as cerium oxide (CeO₂) nanoparticles, has raised concerns about their environmental fate and transport. rsc.orgresearchgate.net Stable isotope tracing presents a promising method for tracking these nanomaterials in complex environmental systems. rsc.orgresearchgate.net While studies have shown that commercially available CeO₂ nanoparticles may not currently possess a distinct isotopic signature from natural cerium, the potential exists to exploit isotopic differences for tracing purposes. rsc.org By developing methods for precise determination of cerium isotope ratios, it may become feasible to track the movement and transformation of engineered cerium-based nanomaterials in various environmental compartments. rsc.orgnih.gov

Data Tables

Table 1: Cerium Isotopic Compositions in Natural Samples

Sample Type	δ¹⁴²Ce (‰) Range	Reference
Carbonates, Banded Iron Formations, Mn Nodules	-0.055 ± 0.045 to +0.280 ± 0.045	geochemicalperspectivesletters.org

(This table summarizes the range of cerium isotopic compositions measured in various natural rock samples.)

Advanced Analytical Methodologies for Cerium 140 Research

Mass Spectrometry Techniques

Mass spectrometry stands as a cornerstone for the elemental and isotopic analysis of cerium due to its high sensitivity and specificity. Several variations of this technique are tailored for different analytical challenges in ¹⁴⁰Ce research.

Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a powerful analytical tool for determining the elemental concentration of cerium, even at trace and ultra-trace levels. nih.gov In this technique, a liquid sample is introduced into a high-temperature argon plasma, which atomizes and ionizes the dissolved elements. ceriumlabs.com The resulting ions are then guided into a mass spectrometer, where they are separated based on their mass-to-charge ratio. For cerium analysis, the isotope ¹⁴⁰Ce is frequently chosen for quantification because it is the most abundant and generally free of significant isobaric interferences. soctrade.uaxml-journal.net

The method's high sensitivity allows for the detection of cerium in a wide array of samples, including environmental and biological matrices. nih.govnih.gov For instance, ICP-MS has been successfully used to determine cerium concentrations in high-purity lanthanum oxide (La₂O₃) and to detect and characterize cerium dioxide (CeO₂) nanoparticles in soil and plant tissues. soctrade.uaxml-journal.netnih.gov To ensure accuracy, especially in complex matrices, correction equations may be necessary to account for potential mass interferences from other elements like neodymium (Nd). xml-journal.net

Table 1: ICP-MS Parameters for Cerium-140 Analysis

Parameter	Typical Setting/Value	Purpose
Analyte Isotope	¹⁴⁰Ce	Most abundant isotope, maximizing sensitivity and minimizing interference. soctrade.ua
Plasma Source	Argon Plasma	Efficiently ionizes cerium atoms from the sample. ceriumlabs.com
Detection Mode	Pulse (digital) and/or Analogue	Allows for a wide dynamic range, from trace to higher concentrations. nih.gov
Sample Preparation	Dilution / Acid Digestion	Reduces matrix effects and ensures sample is in a suitable form for analysis. nih.gov
Interference Correction	Mathematical equations	Corrects for isobaric overlaps (e.g., from Nd on other Ce isotopes). xml-journal.net

Multi-Collector ICP-MS (MC-ICP-MS) for Isotope Ratio Determination

For high-precision isotope ratio measurements, Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) is the instrument of choice. This technique is distinguished by its use of multiple detectors (Faraday cups) that simultaneously measure the ion beams of different isotopes. nih.gov This parallel detection scheme significantly improves the precision of isotope ratio measurements compared to single-collector systems, making it possible to detect subtle isotopic variations. rsc.orgresearchgate.net

In ¹⁴⁰Ce research, MC-ICP-MS is crucial for determining the ¹⁴²Ce/¹⁴⁰Ce ratio, which is used as a tracer in geological and environmental studies to understand processes like continental weathering and redox changes. researchgate.netumn.edu To achieve high accuracy, the method often involves rigorous chemical purification of cerium from the sample matrix using techniques like ion chromatography to eliminate isobaric interferences from elements such as neodymium (Nd) and samarium (Sm). nih.govresearchgate.net A combined standard-sample bracketing (SSB) and Sm-doping technique can also be employed to ensure data quality, with long-term precision for ¹⁴²Ce/¹⁴⁰Ce reported to be ≤0.04‰ (2SD). researchgate.netumn.edu

Single Particle Multi-Collector ICP-MS (spMC-ICP-MS) for Particulate Analysis

A recent and evolving advancement is Single Particle Multi-Collector Inductively Coupled Plasma Mass Spectrometry (spMC-ICP-MS). This technique combines the particle-by-particle analysis capability of single particle ICP-MS (spICP-MS) with the high-precision ratio capabilities of a multi-collector instrument. rsc.orgrsc.orgornl.gov It allows for the determination of isotope ratios within individual nanoparticles, a feat not possible with bulk analysis methods. rsc.orgornl.gov

Research has demonstrated the use of spMC-ICP-MS with an all-Faraday cup collector array to investigate Ce isotope ratios, specifically ¹⁴²Ce/¹⁴⁰Ce, in individual cerium dioxide (CeO₂) microparticles. rsc.orgrsc.orgornl.gov By varying detector integration times, researchers can obtain isotope ratios from the transient signals produced by single particles that closely match the expected natural isotopic abundances. rsc.orgrsc.org This methodology holds significant promise for tracing engineered nanoparticles in the environment, as it can distinguish them from natural particles based on their unique isotopic signatures. tofwerk.com The ability to obtain precise isotope ratios on particles with little to no relative difference compared to expected ratios, even at fast integration times, marks a significant analytical breakthrough. rsc.orgornl.gov

Spectrofluorimetric Methods for Cerium Determination

Spectrofluorimetry offers a sensitive and selective alternative for the quantification of cerium, particularly in its tetravalent state (Ce(IV)). These methods are typically based on the strong oxidizing properties of Ce(IV), which can react with specific non-fluorescent organic reagents to produce highly fluorescent products. researchgate.netrsc.org The intensity of the emitted fluorescence is directly proportional to the concentration of cerium in the sample.

Several reagents have been developed for this purpose. For example, a method using 2-(α-pyridyl)-thioquinaldinamide (PTQA) allows for the ultra-sensitive, non-extractive determination of Ce(IV). rsc.orgrsc.org The reaction, conducted in a slightly acidic solution, produces a fluorescent product with excitation and emission maxima at 303 nm and 370 nm, respectively. rsc.orgrsc.org Another approach utilizes the oxidation of N-acetyl-4-aminophenol (paracetamol) by Ce(IV) to form a fluorescent species. researchgate.netejpmr.com A different method is based on the fluorescence quenching of 2-ethoxy-6,9-diaminoacridine lactate (B86563) (rivanol) by Ce(IV) ions in a sulfuric acid medium. tandfonline.com These methods are valued for their simplicity, speed, and high sensitivity, with detection limits reaching nano-trace (ng/L) and pico-trace (pg/mL) levels. rsc.orgrsc.orgejpmr.com

Table 2: Comparison of Spectrofluorimetric Reagents for Cerium(IV) Determination

Reagent	Principle	Excitation (λex)	Emission (λem)	Key Advantage
2-(α-pyridyl)-thioquinaldinamide (PTQA)	Oxidation of PTQA	303 nm	370 nm	Ultra-sensitive and highly selective. rsc.orgrsc.org
N-acetyl-4-aminophenol (Paracetamol)	Oxidation of Paracetamol	255 nm	366 nm	Simple, rapid, and ultra-sensitive. researchgate.netejpmr.com
2-ethoxy-6,9-diaminoacridine lactate (Rivanol)	Fluorescence Quenching	-	-	Simple method with a detection limit of 0.012 µg/mL. tandfonline.com

Synchrotron X-ray Fluorescence (XRF) for Elemental Mapping

Synchrotron X-ray Fluorescence (μXRF) is a non-destructive technique that provides highly sensitive elemental mapping at microscopic resolutions. wur.nl It utilizes the intense, focused X-ray beams generated by a synchrotron to excite atoms in a sample, causing them to emit characteristic fluorescent X-rays. wisc.edu By scanning the beam across the sample and detecting these emitted X-rays, detailed maps of elemental distribution can be created. researchgate.net

This technique is particularly valuable for visualizing the distribution of cerium within complex biological and environmental samples. researchgate.netnih.gov For instance, SR-μXRF has been used to map cerium accumulation in the tissues of organisms exposed to CeO₂ nanoparticles, revealing specific areas of translocation and retention. researchgate.netnih.gov A significant advantage of using high-energy synchrotron radiation is the ability to excite the K-shell electrons of rare earth elements like cerium. wur.nl The resulting K-line emissions occur at higher energies where there are fewer overlaps with the emission lines of other common elements, thus providing interference-free elemental maps. wur.nl This is a major improvement over conventional XRF, where the L-shell emission lines of cerium can overlap with the K-lines of transition metals, complicating analysis. wur.nl

Target Fabrication Techniques for Nuclear Reaction Studies

The study of nuclear reactions involving ¹⁴⁰Ce requires the production of thin, uniform, and isotopically enriched targets. The fabrication of these targets is a specialized process, often complicated by the chemical properties of the material. researchgate.net Cerium is highly reactive and readily oxidizes, which necessitates careful handling and specific fabrication techniques to prevent contamination and degradation. researchgate.netresearchgate.net

Physical vapor deposition is a commonly employed technique for producing thin target foils of ¹⁴⁰Ce and other cerium isotopes. researchgate.netresearchgate.net This process is carried out in a high-vacuum environment where the isotopic material is heated and evaporated, subsequently condensing as a thin film onto a substrate. nih.gov To ensure the structural stability of the target and protect it from oxidation over time, the cerium film is often sandwiched between thin protective layers, such as carbon. researchgate.netresearchgate.net

The fabricated targets are then rigorously characterized using a variety of analytical methods to determine their critical properties:

Thickness and Uniformity: Measured using techniques like Rutherford Backscattering Spectroscopy (RBS). researchgate.netresearchgate.net

Surface Morphology: Examined with Scanning Electron Microscopy (SEM). researchgate.netresearchgate.net

Elemental and Chemical Composition: Analyzed by Energy Dispersive X-ray Spectroscopy (EDS) and X-ray Diffractometry (XRD). researchgate.netresearchgate.net

These characterization steps are essential to ensure the quality and reliability of the targets for use in nuclear physics experiments with heavy ion beams. researchgate.netresearchgate.net

Physical Vapor Deposition for Thin Target Foils

Physical Vapor Deposition (PVD) is a fundamental technique for the fabrication of thin target foils of this compound, intended for studies of nuclear reaction dynamics with heavy ion beams. researchgate.net This method involves the transition of a material from a condensed phase to a vapor phase and then back to a thin film condensed phase. PVD is particularly suitable for creating thin films with thicknesses ranging from a few tens of micrograms per square centimeter to several hundred milligrams per square centimeter.

In the specific case of producing this compound targets, the process is conducted in a high vacuum environment to create thin films by resistive heating, electron beam, or electron bombardment evaporation. Due to the highly reactive nature of cerium, there is a significant risk of the thin films oxidizing during the fabrication process. researchgate.netresearchgate.net To mitigate this and to provide structural stability, the this compound films are often sandwiched between thin layers of natural carbon. researchgate.net This encapsulation helps to prevent degradation of the target over extended periods. researchgate.net

The parameters for the vapor deposition of this compound are carefully determined and optimized after several trials, often using natural cerium before proceeding with the isotopically enriched material. researchgate.netresearchgate.net The thickness of the resulting isotopic targets is typically in the range of 100–200 μg/cm². researchgate.netresearchgate.net For materials with high melting points, an electron gun method may be adopted for the deposition process. researchgate.net

Interactive Table: PVD Methods for Target Fabrication

PVD Method	Description	Typical Application
Resistive Heating	A current is passed through a resistive material (boat or filament) containing the source material, causing it to heat up and evaporate.	Materials with melting points not exceeding 1800°C.
Electron Beam Evaporation	A high-energy electron beam is focused on the source material, causing localized heating and evaporation.	Suitable for a wide range of materials, including those with high melting points up to 3000°C.
Electron Bombardment Evaporation	Electrons emitted from a filament are accelerated towards the source material, heating it to the point of evaporation.	Used for high melting point materials (up to 3800°C) and dielectrics.

| Sputtering | A target material is bombarded with high-energy ions, causing atoms to be ejected and deposited onto a substrate. | Used for depositing thin films of metallic or oxide materials with high purity. americanelements.com |

Characterization Methods (SEM, EDS, FTIR, XRD, RBS)

Following the fabrication of this compound thin target foils, a comprehensive characterization is performed to determine their physical and chemical properties. This is crucial for ensuring the quality and reliability of the targets for nuclear physics experiments. A suite of analytical techniques is employed for this purpose. researchgate.net

Scanning Electron Microscopy (SEM): SEM is utilized to investigate the surface morphology and microstructure of the fabricated foils. researchgate.net This technique provides high-resolution images of the sample surface, revealing details about its uniformity and smoothness. epj-conferences.org For this compound foils, SEM analysis helps to confirm that the deposition process has resulted in a consistent and homogenous surface. researchgate.netresearchgate.net

Energy Dispersive X-ray Spectroscopy (EDS): EDS analysis is performed to determine the elemental composition and purity of the target foils. researchgate.net When the electron beam of the SEM interacts with the sample, it generates characteristic X-rays from the elements present. EDS detects these X-rays to identify the elemental makeup of the foil. science.gov This is particularly important for verifying the absence of significant impurities that could interfere with nuclear reaction experiments. researchgate.net

Fourier Transform Infrared Spectroscopy (FTIR): FTIR is employed to identify the chemical composition and bonding within the target material. researchgate.net This technique measures the absorption of infrared radiation by the sample, which corresponds to the vibrational frequencies of its chemical bonds. In the context of this compound foils, FTIR can be used to detect the presence of compounds such as cerium oxides, which may form due to the reactive nature of cerium. researchgate.netscience.gov

X-ray Diffractometry (XRD): XRD is used to analyze the crystalline structure and phase composition of the thin films. researchgate.net By measuring the diffraction of X-rays from the crystal lattice of the material, XRD can identify the specific crystalline phases present. epj-conferences.org For this compound targets, XRD, in conjunction with RBS, is used to determine the stoichiometry of any oxide present, which has been observed to be in the form of CeO2. researchgate.netresearchgate.net

Rutherford Backscattering Spectrometry (RBS): RBS is a powerful technique for determining the thickness and elemental composition of thin films. researchgate.net It involves bombarding the target with a beam of high-energy ions and measuring the energy of the ions that are scattered backward. epj-conferences.org The energy of the backscattered ions provides information about the mass of the target atoms and their depth within the film. RBS analysis has been used to measure the thickness of this compound isotopic targets, confirming they are within the desired range of 100–200 μg/cm². researchgate.netresearchgate.net This technique also serves as a cross-verification for the elemental purity of the foils. epj-conferences.org

Interactive Table: Characterization Findings for this compound Foils

Technique	Parameter Measured	Typical Finding for this compound Foils
SEM	Surface Morphology	Uniform and smooth surface. researchgate.netepj-conferences.org
EDS	Elemental Composition	High elemental purity with no major impurities. researchgate.netepj-conferences.org
FTIR	Chemical Composition	Identification of chemical bonds, including those of cerium oxides. researchgate.netscience.gov
XRD	Crystalline Structure	Determination of crystalline phases, such as CeO2. researchgate.netresearchgate.net

Cerium 140 in Nuclear Engineering and Applications

Cerium-140 as a Stable Secondary Fission Product

This compound (¹⁴⁰Ce) is a significant and stable secondary fission product in nuclear reactors. epj-conferences.orgllnl.gov It is not typically formed directly through the fission of uranium-235 (B1209698) or plutonium-239. kaeri.re.kr Instead, it is the end product of the beta decay of several prominent primary fission products. epj-conferences.org The decay chain that leads to the formation of ¹⁴⁰Ce begins with neutron-rich fission fragments. For example, a nucleus of xenon-140, a raw fission fragment, undergoes a series of beta decays to eventually become the stable this compound. eu.com

This decay process involves several steps with varying half-lives:

Xenon-140 decays to Caesium-140 with a half-life of 13.6 seconds. eu.com

Caesium-140 decays to Barium-140 with a half-life of 63.7 seconds. eu.com

Barium-140 decays to Lanthanum-140 with a much longer half-life of 12.7 days. epj-conferences.orgeu.com

Lanthanum-140 finally decays to the stable This compound with a half-life of 1.67 days. eu.com

Due to this decay chain, ¹⁴⁰Ce is commonly found in spent nuclear fuel arrays. epj-conferences.org The presence of ¹⁴⁰Ce is an indicator of the fission yield, and its precursor, Lanthanum-140, is often measured after criticality accidents to determine the number of fissions that occurred. chemeurope.com

Importance of this compound Cross Sections in Reactor Physics

The neutron capture cross section of a material quantifies the probability that it will absorb a neutron. For ¹⁴⁰Ce, this value is crucial for several reasons in reactor physics. As a stable fission product, its accumulation in nuclear fuel over time can impact the neutron economy of a reactor. osti.gov

Recent research has highlighted discrepancies in the measured neutron capture cross-section of ¹⁴⁰Ce. Some studies have indicated a potential overestimation in previously accepted values. york.ac.ukresearchgate.netmdpi.com For instance, one recent measurement at CERN's n_TOF facility suggested the cross section is 40% higher than previously thought, which would imply a lower predicted abundance of ¹⁴⁰Ce. aps.org Conversely, other recent experiments using different techniques have found a roughly 15% lower value. aps.org

This uncertainty in the cross-section data has significant implications. An accurate understanding of the ¹⁴⁰Ce neutron capture cross-section is essential for:

Calculating self-shielding factors: This is critical for nuclear criticality safety applications. osti.gov

Validating reactor physics models: Integral quantities like the capture resonance integral and the Maxwellian-averaged capture cross section (MACS) are used for this purpose. epj-conferences.org

Improving nuclear data libraries: The ongoing evaluation of ¹⁴⁰Ce resonance parameters aims to provide high-fidelity cross-section and covariance data for inclusion in libraries like ENDF/B-VIII.0. osti.govornl.gov

The table below presents a selection of neutron cross-section data for ¹⁴⁰Ce from the JENDL-4.0 library.

Reaction	0.0253-eV	Maxwellian Average	Resonance Integral	Fission Spectrum Average
(n,total)	3.466 b	3.840 b	-	6.439 b
(n,elastic)	2.894 b	3.267 b	-	5.505 b
(n,inelastic)	(E-thr = 1.608 MeV)	-	584.0 mb	924.2 mb
(n,γ)	570.4 mb	570.7 mb	344.6 mb	7.525 mb

Data sourced from JENDL-4.0 at 300K. jaea.go.jp The unit 'b' stands for barns.

Use in Nuclear Criticality Safety Programs

The U.S. Nuclear Criticality Safety Program (NCSP) has identified a need for improved cerium cross-section data. epj-conferences.orgosti.gov This is primarily because cerium compounds, including those containing ¹⁴⁰Ce, can be present in chemical processing streams at facilities like the Hanford Plutonium Finishing Plant. epj-conferences.orgosti.gov Cerium is used as a catalyst or additive in various chemical applications, such as in glass polishing powder. epj-conferences.orgosti.gov

Because cerium is a neutron absorber, its presence in process streams containing fissionable material can influence the system's reactivity. osti.gov Therefore, accurate cross-section data for cerium isotopes, particularly ¹⁴⁰Ce due to its high abundance, are essential for performing reliable criticality safety analyses. osti.gov These analyses ensure that operations involving fissile materials remain subcritical and safe.

The Oak Ridge National Laboratory has been actively involved in new resonance evaluations for cerium isotopes to support the NCSP. osti.govornl.gov This work aims to update the resolved and unresolved resonance parameters for ¹⁴⁰Ce and ¹⁴²Ce based on new and existing experimental data, which will, in turn, improve the accuracy of criticality safety calculations. osti.gov

Use of Enriched this compound Oxide in Research

Cerium oxide (CeO₂) enriched in ¹⁴⁰Ce is utilized in various research applications, particularly in nuclear physics and astrophysics. mdpi.combuyisotope.com The high natural abundance of ¹⁴⁰Ce (88.45%) makes it a focal point of study, but for specific measurements, enriched samples are necessary to isolate its properties from other cerium isotopes. llnl.govtracesciences.comwikipedia.org

Recent experiments at CERN's n_TOF facility used a sample of cerium oxide enriched to 99.4% in ¹⁴⁰Ce to perform a more accurate measurement of its neutron capture cross-section. york.ac.ukresearchgate.netmdpi.com This research was motivated by discrepancies between the predicted and observed abundances of cerium in stars, a problem that could potentially be resolved with more precise nuclear data. york.ac.ukresearchgate.netmdpi.com

Enriched ¹⁴⁰Ce oxide is also valuable for:

Studying nuclear structure: The ¹⁴⁰Ce nucleus is of interest because it has a "magic number" of 82 neutrons, leading to a closed neutron shell and increased stability. llnl.govwikipedia.org

Investigating s-process nucleosynthesis: The neutron capture cross-section of ¹⁴⁰Ce is a critical parameter in models of the slow neutron-capture process (s-process), which is responsible for the formation of many heavy elements in stars. york.ac.ukresearchgate.netmdpi.com

Developing advanced materials: Cerium oxide, in general, has applications in catalysis, fuel cells, and as a polishing agent. rsc.orgacs.org Research on enriched isotopic forms can provide deeper insights into the fundamental properties that enable these applications.

Emerging Research Avenues and Future Outlook for Cerium 140 Studies

Addressing Discrepancies in Astrophysical Models through High-Accuracy Nuclear Data

Recent high-precision measurements of the neutron capture cross-section of Cerium-140 have introduced significant challenges to existing astrophysical models of element formation. aps.orgpsi.ch Cerium is predominantly synthesized through the slow neutron capture process (s-process) in stars. infn.ithome.cern Particularly, the isotope ¹⁴⁰Ce, having a "magic number" of 82 neutrons, possesses a high degree of stability due to its closed neutron shell. aps.orgwikipedia.org This stability results in a low probability of capturing additional neutrons, making ¹⁴⁰Ce a bottleneck in the s-process reaction flow. aps.orginfn.itresearchgate.netyork.ac.uk

Astrophysical models have historically struggled to reconcile the predicted abundance of cerium with observational data from certain stars, particularly in globular clusters. psi.chinfn.ityork.ac.uk It was hypothesized that this discrepancy might stem from inaccuracies in the accepted neutron capture cross-section values for ¹⁴⁰Ce. psi.ch However, new experiments conducted at facilities like CERN's neutron time-of-flight (n_TOF) facility have revealed that the neutron-capture cross section of ¹⁴⁰Ce is actually significantly higher—by up to 40%—than previously thought. aps.orghome.cerneuropa.eu

This unexpected result has widened the gap between theoretical predictions and astrophysical observations by about 20%. aps.org A higher cross-section implies that ¹⁴⁰Ce is more likely to capture a neutron and transmute into a heavier nucleus, which should lead to a lower abundance of ¹⁴⁰Ce, exacerbating the existing discrepancy. aps.org This suggests that there may be a fundamental misunderstanding of the nucleosynthesis processes occurring in these stellar environments or that another, yet unidentified, process is contributing to the production of ¹⁴⁰Ce in these stars. aps.org The new, high-accuracy nuclear data for ¹⁴⁰Ce necessitates a re-evaluation of stellar models and highlights the critical need for precise measurements to refine our understanding of the chemical evolution of the universe. aps.orghome.cerneuropa.eu

Refinement of Theoretical Models for Nuclear Structure and Reactions

The unique nuclear structure of this compound, specifically its closed neutron shell with 82 neutrons, makes it a crucial testing ground for theoretical models of nuclear structure and reactions. infn.itwikipedia.org This "magic" number of neutrons confers exceptional stability to the nucleus. aps.orgwikipedia.org While its proton number of 58 is not magic, the completion of the 1g7/2 proton orbital adds to its stability. wikipedia.org These features make ¹⁴⁰Ce an ideal candidate for studying nuclear shell effects and their influence on reaction dynamics.

The aforementioned discrepancy between the predicted and observed stellar abundances of ¹⁴⁰Ce, amplified by recent high-accuracy measurements of its neutron capture cross-section, directly challenges and calls for the refinement of current theoretical models. aps.orginfn.it The fact that models which accurately predict the abundances of neighboring elements fail for cerium suggests a specific shortcoming in our understanding of the nuclear properties of isotopes around the N=82 shell closure. psi.ch

Future research will focus on incorporating the new, more precise ¹⁴⁰Ce neutron capture data into stellar nucleosynthesis codes to see how it affects the predicted abundances of heavier elements. aps.org Furthermore, these experimental results will drive improvements in theoretical calculations of nuclear cross-sections, particularly those based on statistical models like the Hauser-Feshbach theory. researchgate.net By providing stringent constraints, the experimental data on ¹⁴⁰Ce will help to refine the parameters used in these models, leading to more accurate predictions for a wide range of nuclear reactions that are important in astrophysics and other fields. infn.it

Expanding Applications of Cerium Isotope Geochemistry

The unique geochemical behavior of cerium, particularly the ability of its ion to exist in both trivalent (Ce³⁺) and tetravalent (Ce⁴⁺) oxidation states, makes its isotopic composition a powerful tool for studying geological processes. americanelements.comgtk.fi The fractionation of cerium isotopes, specifically the ratio of ¹⁴²Ce to ¹⁴⁰Ce (expressed as δ¹⁴²Ce), is emerging as a valuable proxy for understanding past and present redox conditions in various Earth environments. researchgate.net

While the cerium anomaly (the relative enrichment or depletion of cerium compared to its neighboring rare earth elements) has long been used to infer redox states, coupling it with cerium isotope analysis provides a more quantitative and robust approach. researchgate.net Research has shown that low-temperature geological processes can lead to detectable fractionation of cerium isotopes. For example, river and marine sediments, as well as manganese nodules, exhibit variable δ¹⁴²Ce values, reflecting the redox conditions during their formation. researchgate.net

Future research in this area will likely focus on:

Calibrating the Ce isotope proxy: Further studies are needed to better calibrate the relationship between δ¹⁴²Ce values and specific environmental parameters like oxygen levels.

Expanding the range of applications: The use of cerium isotopes can be extended to a wider variety of geological settings, including different types of sedimentary rocks, hydrothermal systems, and paleosols, to reconstruct past environmental conditions with greater detail.

Investigating high-temperature processes: While current applications primarily focus on low-temperature environments, exploring potential cerium isotope fractionation during high-temperature processes like magma formation and metamorphism could open new avenues in igneous and metamorphic petrology.

Development of Novel Analytical Techniques for Trace Analysis and Isotopic Signatures

Advancements in the study and application of this compound and other cerium isotopes are intrinsically linked to the development of more sensitive and precise analytical techniques. The ability to accurately measure minute variations in the isotopic composition of cerium in geological and other materials is crucial for the applications described above.

Multi-collector inductively coupled plasma-mass spectrometry (MC-ICP-MS) has become the primary tool for high-precision cerium isotope analysis. researchgate.net Recent methodological developments, such as the combined standard-sample bracketing (SSB) and samarium (Sm)-doping technique, have significantly improved the accuracy and precision of δ¹⁴²Ce/¹⁴⁰Ce measurements. researchgate.net These methods are essential for correcting instrumental mass bias and spectral interferences from other elements.

Future efforts in this domain will likely concentrate on:

Improving sample preparation and purification: Developing more efficient and reliable chemical separation techniques to isolate cerium from complex sample matrices is essential for reducing analytical uncertainties. The use of advanced materials like TODGA resin is a step in this direction. researchgate.net

Enhancing mass spectrometry techniques: Continued improvements in the sensitivity, stability, and resolution of mass spectrometers will enable the analysis of smaller sample sizes and the detection of even smaller isotopic variations.

Developing in-situ analytical methods: The development of laser ablation MC-ICP-MS techniques for cerium isotopes would allow for the direct analysis of isotopic variations within individual mineral grains, providing a much higher spatial resolution for geological and material science studies.

Creating more certified reference materials: A wider range of well-characterized geological and synthetic reference materials with known cerium isotopic compositions is needed to ensure data quality and inter-laboratory comparability. researchgate.net

Q & A

Q. Methodological Resolution

• Conduct multi-method experiments (e.g., time-of-flight vs. direct beam) to isolate systematic errors.
• Use unified nuclear data libraries (e.g., JEFF-3.3 or ENDF/B-VIII) for cross-benchmarking .
• Collaborate with astrophysics groups to reconcile abundance predictions in low-metallicity stars .

What computational methods optimize this compound target design for radiopharmaceutical production?

Advanced Research Question
this compound is used to produce praseodymium-139 (¹³⁹Pr), a PET imaging isotope, via the ¹⁴⁰Ce(p,2n)¹³⁹Pr reaction. Key parameters include:

• Proton energy : Optimal yield at 22 MeV (GEANT4 simulations show 1782 MBq/µA·h) .
• Target thickness : 1610–1637 µm for 22 MeV protons (calculated via SRIM/GEANT4) .

Q. Methodological Workflow

Simulate proton penetration using GEANT4 for energy deposition.

Validate cross-sections with TALYS’s optical model (e.g., Koning-Delaroche potential).

Compare results to experimental yields from cyclotron trials.

How do revised this compound cross-sections affect stellar nucleosynthesis models?

Advanced Research Question
A higher neutron-capture cross-section implies:

• Reduced this compound abundance in s-process models.
• Enhanced production of heavier nuclei (e.g., neodymium-142) .

Q. Methodological Adjustment

• Integrate updated cross-sections into network codes like NuGrid or STARLIB.
• Test i-process (intermediate neutron-capture) scenarios to explain this compound overabundance in carbon-enhanced metal-poor (CEMP) stars .

What protocols ensure accurate this compound isolation in fission studies?

Advanced Research Question
this compound is a stable endpoint in the decay chain of xenon-140 fission fragments. Key steps for isolation:

Use gas chromatography to separate xenon-140 precursors.

Monitor beta-decay transitions (e.g., xenon-140 → cesium-140; t₁/₂ = 13.6 s) .

Employ ICP-MS to quantify this compound purity, referencing isotopic production tables (e.g., Y-12 facility data) .

How should researchers address contradictory data in this compound literature reviews?

Q. Methodological Guidance

Apply the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to prioritize studies .

Cross-validate sources using platforms like the IAEA’s Nuclear Data Services.

Flag unresolved discrepancies (e.g., cross-section values) for peer review .